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For Researchers, Scientists, and Drug Development Professionals

Introduction
BI-7273 is a potent and selective dual inhibitor of the bromodomains of BRD7 and BRD9,

which are components of the human SWI/SNF chromatin remodeling complex.[1][2][3] It is a

valuable tool for studying the roles of these proteins in gene regulation and disease, particularly

in areas such as oncology and metabolic disorders.[4][5] Accurate and consistent preparation

of BI-7273 stock solutions is critical for obtaining reliable and reproducible experimental results.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of BI-
7273 due to the compound's good solubility in it.[6]

This document provides detailed protocols for the preparation, storage, and handling of BI-
7273 stock solutions in DMSO.

BI-7273 Properties and Activity
BI-7273 is a cell-permeable compound that binds with high affinity to BRD7 and BRD9.[1][7] Its

selectivity for BRD7/9 over other bromodomain families, such as BET, makes it a precise tool

for targeted research.[2][3]
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Table 1: Physicochemical and Pharmacological Properties of BI-7273

Property Value Reference

Molecular Weight 353.4 g/mol [2]

BRD9 IC50 19 nM [2][7]

BRD9 Kd 0.75 nM [7]

BRD7 IC50 117 nM [2][7]

BRD7 Kd <1 nM [1]

Solubility Soluble in DMSO and Ethanol [6]

Storage (in DMSO) -20°C for up to 1 year [7]

Experimental Protocols
Materials and Equipment

BI-7273 powder

Anhydrous/molecular sieve-dried DMSO (≥99.9%)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM BI-7273 Stock Solution
in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different desired concentrations or volumes.
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Preparation: Work in a clean, dry environment, preferably a chemical fume hood. Ensure all

equipment is clean and dry to prevent contamination and degradation of the compound and

solvent.

Weighing BI-7273:

Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

Carefully weigh out 3.534 mg of BI-7273 powder into the tared container.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the container with the BI-7273 powder.

Cap the container securely.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution to ensure that all of the BI-7273 has dissolved and no

particulate matter is visible. If necessary, gentle warming in a 37°C water bath for a few

minutes can aid dissolution. Vortex again after warming.

Aliquoting and Storage:

For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage (up to one year).[7] For short-term

storage, 4°C is acceptable for a few days, but -20°C is recommended to maintain stability.

Table 2: Preparation of BI-7273 Stock Solutions in DMSO
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Desired Concentration Mass of BI-7273 for 1 mL of DMSO

1 mM 0.3534 mg

5 mM 1.767 mg

10 mM 3.534 mg

20 mM 7.068 mg

Handling and Use of BI-7273 Stock Solutions
Thawing: When ready to use, thaw a single aliquot at room temperature.

Dilution: Before adding to aqueous cell culture media or buffer, it is advisable to perform

serial dilutions in DMSO to achieve an intermediate concentration. This minimizes the risk of

the compound precipitating out of solution when introduced to the aqueous environment. The

final concentration of DMSO in the experimental system should be kept low (typically <0.5%)

to avoid solvent-induced cellular effects.

Stability: Avoid repeated freeze-thaw cycles, as this can lead to degradation of the

compound. Discard any unused portion of a thawed aliquot if not used within a short period.

Signaling Pathway
Recent studies have shown that BI-7273 can modulate lipid metabolism by downregulating the

AKT/mTOR/SREBP1 signaling pathway.[4] Inhibition of BRD9 by BI-7273 leads to a cascade of

events that ultimately reduces lipid accumulation.
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Caption: BI-7273 inhibits BRD9, leading to downregulation of the AKT/mTOR/SREBP1

pathway.

Experimental Workflow
The following diagram illustrates a typical workflow for utilizing the prepared BI-7273 stock

solution in a cell-based assay.
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Caption: Workflow for using BI-7273 stock solution in cell-based experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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